4-isopropoxy-N-(1-methylbutyl)benzamide

• IUPAC Name: N-pentan-2-yl-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C15H23NO2/c1-5-6-12(4)16-15(17)13-7-9-14(10-8-13)18-11(2)3/h7-12H,5-6H2,1-4H3,(H,16,17)
• InChI Key: ARCKAPAXFRRXJD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC(=O)C1=CC=C(C=C1)OC(C)C
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

4-Isopropoxy-N-(1-methylbutyl)benzamide is a benzamide derivative characterized by an isopropoxy group at the para position of the benzamide ring and a 1-methylbutyl chain attached to the nitrogen atom. Benzamides are widely studied for their roles as enzyme inhibitors, particularly in modulating metalloproteases (MMPs) and other zinc-dependent enzymes .

Comparison with Similar Compounds

Structural and Functional Analysis:

Substituent Effects on the Benzamide Ring: Halogen vs. Alkoxy Groups: The 3,4-dichloro substituents in 3,4-dichloro-N-(1-methylbutyl)benzamide likely enhance zinc coordination in MMP active sites, contributing to its MT1-MMP inhibitory activity . In contrast, the isopropoxy group in 4-isopropoxy-N-(4-isopropylphenyl)benzamide is electron-donating, which may reduce metalloprotease binding affinity but improve solubility and pharmacokinetics. Aromatic vs. By comparison, the quinoline group in 4-isopropoxy-N-(2-methylquinolin-8-yl)benzamide introduces aromaticity and planarity, which may favor π-π stacking interactions in enzyme pockets .

Biological Activity Trends :

• The dichloro-benzamide derivative demonstrates specific inhibition of MT1-MMP, a key enzyme in tumor metastasis, suggesting that halogenated benzamides are promising candidates for anticancer therapies .
• The bithiazole-containing analog (C₁₅H₁₆N₄O₂S₂) inhibits proMMP-9 and cell migration, highlighting the role of heterocyclic cores in disrupting MMP-mediated pathways .

Physicochemical Properties :

• Data for 4-isopropoxy-N-(4-isopropylphenyl)benzamide (density: 1.078 g/cm³; predicted boiling point: 365.3°C) suggest moderate hydrophobicity, which may balance solubility and bioavailability . Similar properties can be inferred for the target compound, though experimental validation is required.